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Compound of Interest

Compound Name: Cyanoacetic acid

Cat. No.: B1669376 Get Quote

For Immediate Reference: Personal Protective Equipment (PPE) for Cyanoacetic Acid

PPE Category Specifications

Eye and Face Protection

Chemical safety goggles or a face shield are

mandatory. Ensure compliance with OSHA's eye

and face protection regulations in 29 CFR

1910.133 or European Standard EN166.[1][2]

Hand Protection
Chemical-resistant gloves are required. Inspect

gloves for any damage before use.[3][4]

Skin and Body Protection

Wear a synthetic apron or a complete suit that

protects against chemicals.[5][6] Appropriate

protective clothing should be worn to minimize

skin contact.[1]

Respiratory Protection

A NIOSH/MSHA or European Standard EN 149

approved respirator should be used if ventilation

is inadequate or if exposure limits are exceeded.

[1][2][5] In case of dust, fume, or mist

generation, use a vapor and dust respirator.[5]
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Operational Plan for Handling Cyanoacetic Acid
1. Pre-Handling Preparations:

Engineering Controls: Always handle cyanoacetic acid in a well-ventilated area, preferably

within a chemical fume hood.[1] Ensure that an eyewash station and a safety shower are

readily accessible and in close proximity to the workstation.[1][2]

Review Safety Data Sheet (SDS): Before beginning any work, thoroughly read and

understand the SDS for cyanoacetic acid.

Assemble PPE: Put on all required personal protective equipment as detailed in the table

above.

2. Handling Procedures:

Grounding: Ground all equipment containing the material to prevent static discharges.[5]

Avoid Contact: Do not breathe dust, vapor, mist, or gas.[1] Avoid contact with skin, eyes, and

clothing.[1][7]

Adding Water: Never add water to this product.[5]

Storage: Keep the container tightly closed when not in use and store in a cool, dry place

away from heat and ignition sources.[1][5] Corrosive materials should be stored in a

separate safety storage cabinet or room.[5]

3. Spill Management:

Small Spills: Use appropriate tools to place the spilled solid material into a suitable waste

disposal container.[5]

Large Spills:

Stop the leak if it can be done without risk.[5]

Do not allow water to get inside the container.[5]
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Use a water spray to reduce vapors.[5]

Prevent the spill from entering sewers, basements, or confined areas.[5]

Eliminate all potential ignition sources.[5]

Seek assistance for disposal.[5]

General Cleanup: Clean up spills immediately, observing all safety precautions. Avoid

generating dusty conditions and ensure adequate ventilation.[1]

4. Disposal Plan:

Waste Container: Place waste material into a suitable, labeled disposal container.[1]

Disposal Method: Dispose of the contents and container at an approved waste disposal

plant.[8] One method involves dissolving or mixing the material with a combustible solvent

and burning it in a chemical scrubber.[6]

Contaminated Gloves: Dispose of contaminated gloves after use in accordance with

applicable laws and good laboratory practices.[4][6]

Emergency Procedures for Cyanoacetic Acid
Exposure

Eye Contact: Immediately flush eyes with plenty of water for at least 15-30 minutes, holding

the eyelids open.[1] Do not allow the victim to rub their eyes.[1] Seek immediate medical

attention.[1]

Skin Contact: Immediately flush the skin with plenty of water for at least 15 minutes while

removing all contaminated clothing and shoes.[1] Get medical aid immediately.[1]

Inhalation: Move the individual to fresh air immediately.[1] If breathing is difficult, administer

oxygen. If the person is not breathing, give artificial respiration, but do NOT use mouth-to-

mouth resuscitation.[1] Seek immediate medical attention.[1]
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Ingestion: Do NOT induce vomiting.[1] If the victim is conscious and alert, give 2-4 cupfuls of

milk or water.[1] Never give anything by mouth to an unconscious person.[1] Get medical aid

immediately.[1]
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Caption: Workflow for the safe handling of cyanoacetic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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